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Abstract: This technical guide provides a comprehensive overview of the physicochemical
properties, synthesis, and characterization of N-(5-Formyl-2-thienyl)acetamide, a key
heterocyclic building block. Designed for researchers, scientists, and professionals in drug
development and materials science, this document synthesizes critical data from various
sources to offer practical insights and detailed experimental protocols. The guide covers
structural identification, thermal properties, and spectroscopic data, and explains the causality
behind synthetic and analytical methodologies. All data and protocols are supported by
authoritative references to ensure scientific integrity and reproducibility.

Introduction and Molecular Overview

N-(5-Formyl-2-thienyl)acetamide, also known as 5-acetamido-2-thiophenecarboxaldehyde, is
a bifunctional organic compound featuring a thiophene ring substituted with an acetamido

group and a formyl (aldehyde) group. This unique arrangement of functional groups makes it a
valuable intermediate in organic synthesis.[1] The electron-rich thiophene core, combined with
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the electron-withdrawing aldehyde and the versatile acetamido group, allows for a wide range
of chemical transformations.

Its primary utility lies in serving as a precursor for the synthesis of more complex molecules,
particularly in the development of novel pharmaceuticals and agrochemicals.[1] The aldehyde
functional group is a reactive handle for reactions such as condensations, reductive
aminations, and Wittig reactions, while the acetamido group can influence the molecule's
electronic properties and participate in further functionalization. Its structure has also shown
promise in the field of materials science for creating conductive polymers and organic
electronic devices.[1]

Table 1: Core Compound Identifiers

Identifier Value Source
) N-(5-Formyl-2-

Chemical Name _ _ N/A
thienyl)acetamide

CAS Number 31167-35-8 [1][2]13]

Molecular Formula C7H7NO:2S [1112]14]

Molecular Weight 169.20 g/mol [1112]

Canonical SMILES CC(=O)NC1=CC=C(S1)C=0 [4]
RYHPGKJBLSYSCH-

InChl Key [4]

UHFFFAOYSA-N

Physicochemical Properties

Understanding the physicochemical properties of N-(5-Formyl-2-thienyl)acetamide is critical
for its handling, reaction setup, and purification.

Physical State and Thermal Properties

N-(5-Formyl-2-thienyl)acetamide is typically a brown solid at room temperature.[1] A key
parameter for assessing the purity of a solid compound is its melting point.
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Table 2: Physical and Thermal Data

Property Value Notes

Appearance Brown solid [1]

This range suggests a

relatively pure compound but

Melting Point 175-179 °C o
also indicates the need for
careful characterization.[1]
Recommended for maintaining
Storage Conditions Store at 0-8 °C long-term stability and

preventing degradation.[1]

Solubility and Spectroscopic Data

While quantitative solubility data is not widely published, its molecular structure suggests it
would be soluble in polar organic solvents like dimethyl sulfoxide (DMSO), N,N-
dimethylformamide (DMF), and moderately soluble in alcohols like methanol or ethanol, with
limited solubility in water and nonpolar solvents.

Spectroscopic analysis is essential for structural confirmation and purity assessment. Although
a complete, published spectrum for this specific compound is not readily available, data from
analogous structures can provide expected values. For instance, the proton NMR (*H NMR) of
the parent compound, 2-thiophenecarboxaldehyde, shows characteristic peaks for the
aldehyde proton and the thiophene ring protons.[5][6] Similarly, the 13C NMR provides distinct
signals for the carbonyl carbons and the aromatic carbons of the thiophene ring.[5]

Expected Spectroscopic Features:

e 1H NMR: Signals expected for the aldehyde proton (CHO, ~9.8-10.0 ppm), two distinct
doublets for the thiophene ring protons (~7.0-8.0 ppm), a singlet for the acetyl methyl protons
(CHs, ~2.2 ppm), and a broad singlet for the amide proton (NH, variable).

e 13C NMR: Resonances anticipated for the aldehyde carbonyl (~180-185 ppm), the amide
carbonyl (~168-170 ppm), carbons of the thiophene ring (~120-150 ppm), and the acetyl
methyl carbon (~24 ppm).
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e IR Spectroscopy: Characteristic absorption bands for N-H stretching (~3300 cm~1), C=0
stretching of the aldehyde (~1670 cm~1), C=0 stretching of the amide (Amide | band, ~1650
cm~1), and C-N stretching (Amide Il band, ~1550 cm™1).

e Mass Spectrometry (MS): The predicted monoisotopic mass is 169.01974 Da.[4] Expected
adducts in electrospray ionization (ESI) would include [M+H]* at m/z 170.02702 and
[M+Na]* at m/z 192.00896.[4]

Synthesis and Purification

N-(5-Formyl-2-thienyl)acetamide is not a naturally occurring compound and must be
prepared through synthetic organic chemistry. A common and logical approach involves the
formylation of an N-acetylated aminothiophene precursor. The Vilsmeier-Haack reaction is a
standard and effective method for introducing a formyl group onto an electron-rich aromatic
ring, such as thiophene.

Proposed Synthetic Workflow

The synthesis can be logically broken down into two main stages: the preparation of the
precursor N-(2-thienyl)acetamide, and its subsequent formylation.

2-Aminothiophene

Acetic Anhydride
Pyridine

Recrystallization
or Chromatography

N-(5-Formyl-2-thienyl)acetamide

Pure Product

Vilsmeier Reagent
(POCIs, DMF)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for N-(5-Formyl-2-thienyl)acetamide.
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Step-by-Step Experimental Protocol (Hypothetical)

This protocol is based on established chemical principles for acetylation and Vilsmeier-Haack
formylation.[7]

Part A: Synthesis of N-(2-thienyl)acetamide (Precursor)

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a
nitrogen atmosphere, dissolve 2-aminothiophene (1.0 eq) in a suitable solvent such as
dichloromethane or pyridine.

o Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add acetic anhydride
(1.1 eq) dropwise to the stirred solution.

e Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours, monitoring
the reaction progress by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction by carefully adding water. If necessary,
neutralize with a saturated sodium bicarbonate solution. Extract the product into an organic
solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude N-(2-thienyl)acetamide can be
purified by recrystallization.

Part B: Formylation to N-(5-Formyl-2-thienyl)acetamide

e Vilsmeier Reagent Preparation: In a separate flask under nitrogen, cool N,N-
dimethylformamide (DMF, 3.0 eq) to 0 °C. Add phosphorus oxychloride (POCIs, 1.2 eq)
dropwise, keeping the temperature below 10 °C. Stir for 30 minutes to form the Vilsmeier
reagent.

» Reactant Addition: Dissolve the N-(2-thienyl)acetamide (1.0 eq) from Part A in DMF and add
it slowly to the pre-formed Vilsmeier reagent at 0 °C.

e Reaction: After addition, heat the reaction mixture to 60-70 °C and maintain for 2-4 hours,
monitoring by TLC.
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e Hydrolysis: Cool the reaction mixture to room temperature and pour it carefully onto crushed
ice with vigorous stirring.

» Workup and Isolation: Basify the aqueous solution with sodium hydroxide or sodium acetate
to precipitate the crude product. Filter the solid, wash thoroughly with cold water, and dry
under vacuum.

» Final Purification: The crude N-(5-Formyl-2-thienyl)acetamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

Quality Control and Characterization Workflow

A rigorous characterization workflow is essential to confirm the identity, purity, and structure of
the synthesized compound.
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Caption: Self-validating workflow for the characterization of the final product.

Reactivity and Applications

The dual functionality of N-(5-Formyl-2-thienyl)acetamide makes it a versatile building block.
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» Pharmaceutical Development: The aldehyde can be converted into imines, oximes, or
hydrazones, which are common pharmacophores. The thiophene ring is a known bioisostere
for the benzene ring, often used to improve metabolic stability or modulate biological activity.
This compound serves as an intermediate for molecules targeting inflammatory and
infectious diseases.[1]

o Organic Synthesis: It is a key starting material for creating more complex heterocyclic
systems through cyclization and condensation reactions.[1]

o Material Science: The conjugated thiophene system is a fundamental component of organic
electronics. Derivatives of this compound can be explored for the synthesis of conductive
polymers, dyes, and coatings.[1]

Conclusion

N-(5-Formyl-2-thienyl)acetamide is a compound of significant interest due to its versatile
chemical nature and its potential as a building block in diverse scientific fields. This guide has
detailed its core physicochemical properties, provided a robust, theory-based protocol for its
synthesis, and outlined a comprehensive workflow for its characterization. By understanding
these fundamental aspects, researchers can effectively utilize this compound in their synthetic
endeavors, from pharmaceutical discovery to the development of advanced materials.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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